Cas no 1303981-41-0 (6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester)
1303981-41-0 structure
Product name:6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester
6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- Methyl 6-bromo-4-hydroxy-2-naphthalenecarboxylate
- SCHEMBL2176596
- TUCVLCGOLXMNGU-UHFFFAOYSA-N
- 6-bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester
- DB-402879
- 1303981-41-0
- 6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester
-
- Inchi： InChI=1S/C12H9BrO3/c1-16-12(15)8-4-7-2-3-9(13)6-10(7)11(14)5-8/h2-6,14H,1H3
- InChI Key： TUCVLCGOLXMNGU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 279.97351Da
- Monoisotopic Mass: 279.97351Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 3.4
6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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5. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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